Cas no 2648956-68-5 (1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride)

• Product Name: 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride
• CAS No: 2648956-68-5
• MF: C₉H₉ClFNS
• MW: 217.690863370895
• MDL: MFCD34168110
• CID: 5457869
• PubChem ID: 155973410
• Update Time: 2025-06-08

1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride

• MDL： MFCD34168110
• Inchi： 1S/C9H8FNS.ClH/c10-8-3-1-2-7-6(4-11)5-12-9(7)8;/h1-3,5H,4,11H2;1H
• InChI Key： JVFDWUAYOBOLOP-UHFFFAOYSA-N
• SMILES： C(C1=CSC2=C(C=CC=C12)F)N.Cl

Additional information on 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride

Introduction to 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride (CAS No. 2648956-68-5)

1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride, identified by its CAS number 2648956-68-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the benzothiophene class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent in its molecular structure enhances its pharmacological properties, making it a valuable candidate for further research and development.

The benzothiophene scaffold is known for its structural versatility and functional diversity, which allows it to interact with various biological targets. In particular, the combination of a benzothiophene ring with an amine group and a fluoro substituent creates a unique chemical profile that is conducive to drug design. This compound has been studied for its potential role in modulating biological pathways associated with neurological disorders, cancer, and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing novel therapeutics. The fluoro group in 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride contributes to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. These attributes make it an attractive molecule for further exploration in drug discovery.

The amine functional group in the compound's structure is another critical feature that influences its biological activity. Amines are known to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors. The specific positioning of the amine group in relation to the benzothiophene ring and the fluoro substituent likely plays a significant role in determining the compound's overall pharmacological efficacy.

In the context of current research, 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride has been investigated for its potential applications in treating various diseases. For instance, studies have suggested that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its structural features make it a promising candidate for developing drugs targeting neurological disorders, where precise molecular interactions are essential for therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the complex benzothiophene core. The hydrochloride salt form of the compound enhances its solubility in aqueous solutions, making it more suitable for biological assays and pharmaceutical formulations.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding mode of 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride with potential biological targets. These studies provide insights into how the compound interacts with receptors and enzymes at the molecular level, which is crucial for designing more effective derivatives. The use of computational tools has also helped in predicting the pharmacokinetic properties of the compound, such as absorption, distribution, metabolism, and excretion (ADME).

The pharmaceutical industry has shown interest in exploring novel analogs of 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride due to its promising biological activity. By modifying various structural components, researchers aim to enhance its therapeutic potential while minimizing side effects. For example, exploring different fluoro-substituted benzothiophene derivatives could lead to compounds with improved selectivity and reduced toxicity.

In conclusion, 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride (CAS No. 2648956-68-5) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of a fluoro substituent and an amine group, make it an attractive candidate for further research. Ongoing studies aim to elucidate its mechanisms of action and explore new therapeutic avenues where it could make a substantial impact.